Vitamin K1, also called phylloquinone or phytonadione, is a fat soluble vitamin. Phylloquinone is a cofactor of the enzyme γ-carboxylase, which modifies and activates precursors to coagulation factors II, VII, IX, and X. It is indicated in the treatment of coagulation disorders due to faulty formation of coagulation factors II, VII, IX, and X caused by deficiency or interference in the activity of vitamin K. Phylloquinone has been synthesized since at least 1939, and was approved by the FDA prior to 1955.
Phytonadione is a Vitamin K and Warfarin Reversal Agent. The physiologic effect of phytonadione is by means of Increased Prothrombin Activity and Reversed Anticoagulation Activity.
Vitamin K1 has been reported in Camellia sinensis, Alhagi persarum, and other organisms with data available.
Phytonadione is an analogue of the naphthoquinone vitamin K found in plants. The vitamins K are essential for blood coagulation as it is necessary for the hepatic synthesis of the coagulation factors II, VII, IX, and X; deficiency results in a bleeding diathesis. These vitamins are lipo-soluble; absorption via intestinal lymphatics requires the presence of bile salts. (NCI04)
PHYTONADIONE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 6 approved and 9 investigational indications. This drug has a black box warning from the FDA.
Phylloquinone is often called vitamin K1. It is a fat-soluble vitamin that is stable to air and moisture but decomposes in sunlight. It is found naturally in a wide variety of green plants. Phylloquinone is also an antidote for coumatetralyl. Vitamin K is needed for the posttranslational modification of certain proteins, mostly required for blood coagulation.
A family of phylloquinones that contains a ring of 2-methyl-1,4-naphthoquinone and an isoprenoid side chain. Members of this group of vitamin K 1 have only one double bond on the proximal isoprene unit. Rich sources of vitamin K 1 include green plants, algae, and photosynthetic bacteria. Vitamin K1 has antihemorrhagic and prothrombogenic activity.
Phylloquinone
CAS No.: 11104-38-4
Cat. No.: VC20946738
Molecular Formula: C31H46O2
Molecular Weight: 450.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11104-38-4 |
|---|---|
| Molecular Formula | C31H46O2 |
| Molecular Weight | 450.7 g/mol |
| IUPAC Name | 2-methyl-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1 |
| Standard InChI Key | MBWXNTAXLNYFJB-NKFFZRIASA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C |
| Impurities | Commercial preparations may contain up to 20% of the cis isomer. Commercially available phylloquinone (vitamin K1) is prepared synthetically and may contain not only 2',3'-trans-phylloquinone (not less than 75%), but also 2',3'-cis-phylloquinone and trans-epoxyphylloquinone (not more than 4.0 percent). Phylloquinone occurs in nature only as the 2',3'-trans-7R,11R-stereoisomer. |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C |
| Boiling Point | 140-145 °C @ 0.001 mm Hg |
| Colorform | Yellow viscous oil LIGHT-YELLOW SOLIDS OR OILS Pale yellow oil or yellow crystals Clear, yellow to amber, viscous, odourless liquid |
| Melting Point | -20 °C CRYSTALS, MP: 62-63 °C /DIACETYL-DIHYDRO DERIVATIVE/ |
Introduction
Chemical Characteristics of Vitamin K1
Vitamin K1 is chemically defined as 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-1,4-naphthalenedione, with the molecular formula C₃₁H₄₆O₂ and a molecular weight of 450.7 g/mol . It exists as a clear yellow to golden yellow viscous liquid at room temperature .
The Vitamin K1 molecule has notable structural complexity, featuring two geometrical isomers (cis-trans or (Z)-(E) isomers) plus two asymmetric carbon atoms (C7 and C11), each generating two enantiomers (R or S). This results in eight possible diastereoisomers, with the name "Vitamin K" being appropriate only for the 2'-Trans-7R, 11R-stereoisomer .
Physical and Chemical Properties of Vitamin K1
| Property | Value |
|---|---|
| Chemical Formula | C₃₁H₄₆O₂ |
| Molecular Weight | 450.7 g/mol |
| Physical State | Viscous liquid |
| Color | Light yellow to yellow |
| Melting Point | −20 °C |
| Density | 0.984 g/mL at 25 °C |
| Flash Point | >230 °F |
| Solubility | Soluble in DMSO; insoluble in water |
| LogP | 10.305 (estimated) |
Table 1: Physical and chemical properties of Vitamin K1
Biological Functions of Vitamin K1
Coagulation Mechanism
Vitamin K1 serves as a crucial cofactor for the enzyme gamma-carboxylase, which catalyzes the post-translational modification of glutamic acid residues in certain proteins. This process, known as gamma-carboxylation, converts glutamic acid to gamma-carboxyglutamic acid, enabling calcium binding and protein activation .
The primary coagulation factors dependent on Vitamin K1 activity include factors II, VII, IX, and X. These factors require gamma-carboxylation to bind calcium ions, which causes a conformational change allowing them to bind to phospholipid membranes during the clotting cascade activation . This mechanism explains why Vitamin K1 is essential for proper blood clotting function.
Metabolic Cycling
Vitamin K1 operates through a cyclic interconversion process that involves Vitamin K and Vitamin K 2,3-epoxide. This cycling mechanism is precisely what warfarin and other anticoagulants target to prevent blood clotting. The recycling provides Vitamin K1 with a long duration of action in the body, as it can be reused multiple times before elimination .
Dietary Sources of Vitamin K1
Vitamin K1 is primarily found in plant foods, with green leafy vegetables containing the highest concentrations. Recent analytical studies have provided detailed information on the Vitamin K1 content of various vegetables commercially available across different markets.
Vitamin K1 Content in Vegetables
Recent research analyzing Vitamin K1 levels in vegetables from three major markets in Bandung found significant variations between different types of vegetables, with dark green vegetables generally containing higher concentrations .
| Vegetable | Vitamin K1 Content (μg/100g) |
|---|---|
| Spinach | 305.29 - 970.71 |
| Napa Cabbage | 56.74 - 273.28 |
| Cabbage | 27.95 - 217.05 |
| Lettuce | 38.44 - 64.44 |
Table 2: Vitamin K1 content in common vegetables
The variation in Vitamin K1 levels among vegetables can be attributed to multiple factors, including differences in growing conditions, geographic location, amount of sunlight exposure, temperature, soil conditions, and irrigation methods . Even within the same vegetable type, significant variations may occur based on these environmental factors.
Geographic Variations
Vitamin K1 levels in vegetables vary considerably across different countries. For example, spinach grown in Indonesia showed higher Vitamin K1 levels (305-970 μg/100g) compared to spinach from Australia (245-286 μg/100g) and Brazil (316-423 μg/100g). Similarly, lettuce from Indonesia contained higher Vitamin K1 levels than Australian samples but lower than Brazilian samples .
Recommended Dietary Intake
The National Academy of Sciences has established Adequate Intake (AI) recommendations for Vitamin K1 consumption, which varies by age and gender. According to these guidelines, adult women should consume approximately 90 μg/day, while adult men should aim for 120 μg/day .
For children and infants, the recommended intake is adjusted according to age:
-
Infants (birth to 6 months): 2 μg
-
Infants (7-12 months): 2.5 μg
-
Children (1-3 years): 30 μg
-
Children (4-8 years): 55 μg
Analytical Methods for Vitamin K1 Determination
HPLC-MS/MS Methods
High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) represents one of the most advanced methods for Vitamin K1 analysis in clinical research. A method developed for serum analysis demonstrated high sensitivity with a lower limit of the measuring interval (LLMI) of 0.05 ng/mL. The method exhibited linearity across the range of 0.077-26 ng/mL for Vitamin K1, with a coefficient of determination (r²) ≥0.995 .
This analytical approach showed good precision, absence of carryover, no interference from endogenous and exogenous compounds, and consistent extraction efficiency. The method demonstrated good agreement with external quality assurance samples and another independent LC-MS/MS method .
HPLC with UV Detection
For food analysis, high-performance liquid chromatography with ultraviolet detection (HPLC-UV) offers a simpler alternative. A method using 100% methanol as the mobile phase with a flow rate of 0.6 mL/min and UV detection at 245 nm was found to be appropriate for measuring Vitamin K1 in vegetable samples. This method met all system suitability test parameters, including theoretical plates, capacity factor, resolution, and symmetry factor .
Health Benefits of Vitamin K1
Blood Coagulation
The primary and most well-established function of Vitamin K1 is its essential role in blood coagulation. It enables the activation of coagulation factors II, VII, IX, and X through gamma-carboxylation, allowing for normal clotting function . Without adequate Vitamin K1, excessive bleeding can occur due to impaired clotting ability.
Vitamin K1 is clinically used to treat hemorrhagic conditions in infants and as an antidote for coumarin (warfarin) overdoses. Its mechanism directly counteracts the anticoagulant effects of warfarin by restoring the normal activation of clotting factors .
Cardiovascular Health
Cancer Risk Reduction
In one clinical study where Vitamin K1 was supplemented for two years, researchers observed a significant reduction in incident cancers in the treatment group . This suggests potential anticancer properties of Vitamin K1, though more research is needed to establish causality and determine the mechanisms involved.
Clinical Applications
Warfarin Interaction Management
Vitamin K1 intake is particularly important for patients on warfarin therapy. Warfarin works by interfering with the recycling of Vitamin K, thereby reducing the activation of clotting factors. Fluctuations in dietary Vitamin K1 intake can significantly affect the anticoagulation response in patients taking warfarin .
Interestingly, research indicates that patients with higher, consistent Vitamin K intake (>195 μg/day) may experience more stable anticoagulation responses, as indicated by smaller variations in International Normalized Ratio (INR) values . This suggests that maintaining a stable dietary pattern with respect to Vitamin K1 intake may be more important than strict avoidance.
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